N-2,1,3-benzothiadiazol-5-yl-1-pyrrolidinecarboxamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-5-yl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C11H12N4OS/c16-11(15-5-1-2-6-15)12-8-3-4-9-10(7-8)14-17-13-9/h3-4,7H,1-2,5-6H2,(H,12,16)
• InChI Key: KCSOUABDVYEPIT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)NC2=CC3=NSN=C3C=C2
• Molecular Formula: C11H12N4OS
• Molecular Weight: 248.31 g/mol

Description

N-2,1,3-benzothiadiazol-5-yl-1-pyrrolidinecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is commonly referred to as BTD and is a heterocyclic compound that contains both sulfur and nitrogen atoms.

Scientific Research Applications

BTD has been found to have potential therapeutic applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-tumor, and anti-diabetic properties. BTD has also been found to have a positive effect on the central nervous system and has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of BTD is not fully understood, but it is believed to act on multiple targets in the body. BTD has been found to inhibit the activity of various enzymes and signaling pathways that are involved in inflammation and tumor growth. It has also been found to activate certain receptors in the body that are involved in glucose metabolism and insulin secretion.
Biochemical and Physiological Effects:
BTD has been found to have various biochemical and physiological effects on the body. It has been found to reduce inflammation by inhibiting the activity of enzymes such as cyclooxygenase and lipoxygenase. BTD has also been found to induce apoptosis, or programmed cell death, in tumor cells. In addition, BTD has been found to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

BTD has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. BTD is also soluble in organic solvents, which makes it easy to use in various experimental setups. However, one limitation of BTD is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its activity.

Future Directions

There are several future directions for BTD research. One area of interest is its potential use in treating neurodegenerative diseases. BTD has been found to have a positive effect on the central nervous system, and further research could lead to the development of new therapies for diseases such as Alzheimer's and Parkinson's. Another area of interest is the development of new anti-inflammatory and anti-tumor therapies based on BTD's activity. Finally, further research is needed to fully understand the mechanism of action of BTD and to identify its specific targets in the body.
Conclusion:
In conclusion, N-2,1,3-benzothiadiazol-5-yl-1-pyrrolidinecarboxamide is a promising compound that has potential therapeutic applications in various fields of scientific research. Its anti-inflammatory, anti-tumor, and anti-diabetic properties make it an attractive candidate for drug development. Further research is needed to fully understand its mechanism of action and to identify its specific targets in the body.

Synthesis Methods

The synthesis of BTD can be achieved through a multistep process that involves the reaction of 2-aminobenzothiazole with isobutyryl chloride to form N-isobutyryl-2-aminobenzothiazole. This intermediate is then reacted with pyrrolidine-1-carboxylic acid to form the final product, N-2,1,3-benzothiadiazol-5-yl-1-pyrrolidinecarboxamide.